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Compound of Interest

Compound Name: SNAP 94847 hydrochloride

Cat. No.: B10768339 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers utilizing SNAP 94847 hydrochloride to investigate its anxiolytic effects.

Frequently Asked Questions (FAQs)
Q1: What is SNAP 94847 hydrochloride and what is its primary mechanism of action for

anxiolytic effects?

SNAP 94847 hydrochloride is a potent and selective antagonist of the Melanin-Concentrating

Hormone Receptor 1 (MCHR1).[1] Its anxiolytic effects are believed to stem from the blockade

of MCH neurotransmission in brain regions associated with mood and anxiety.[2][3] The

compound has a high affinity for MCHR1, with a Ki of approximately 2.2 nM.[4][5][6]

Q2: What is the recommended solvent for in vitro and in vivo studies?

For in vitro studies, SNAP 94847 hydrochloride is soluble in DMSO (up to 250 mg/mL) and

ethanol (up to 100 mM).[6] For in vivo administration, several vehicles can be used. One

common formulation involves a suspension in a solution of 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% saline.[6] Another option is dissolving it in 20% 2-hydroxypropyl-β-

cyclodextrin.[7] It is poorly soluble in water.[6]

Q3: What is a typical effective dosage range for observing anxiolytic effects in rodents?
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Based on preclinical studies, an effective oral (p.o.) dosage range for SNAP 94847 in rodents is

typically between 10 mg/kg and 30 mg/kg.[3][4][7] Anxiolytic-like effects have been observed at

doses of 20 mg/kg following both acute and chronic administration.[8][9] Intraperitoneal (i.p.)

injections have also been used, with effective doses in a similar range.[7]

Q4: What are the key pharmacokinetic parameters to consider in experimental design?

In rats, after a 10 mg/kg oral dose, SNAP 94847 has good bioavailability (59%) and a half-life

of approximately 5.2 hours.[4][5][6] Peak brain penetration is achieved within 60 minutes of oral

administration.[7][10] These parameters are crucial for designing dosing schedules and

determining the optimal time for behavioral testing post-administration.

Troubleshooting Guide
Issue 1: Compound Precipitation in Vehicle

Question: My SNAP 94847 hydrochloride is precipitating out of the in vivo formulation.

What can I do?

Answer:

Ensure Proper Solubilization: When preparing the vehicle, ensure the DMSO portion is

added first to fully dissolve the compound before adding the other components.[6]

Sonication: Use of an ultrasonic bath can aid in dissolving the compound.[6]

Warming: Gentle warming (e.g., to 60°C) can improve solubility, but be cautious of

potential degradation.[6]

Fresh Preparation: Always prepare solutions fresh before each experiment, as the stability

of the compound in aqueous-based vehicles over time may be limited.[7]

Issue 2: Lack of Anxiolytic Effect in Behavioral Models

Question: I am not observing the expected anxiolytic-like effects in my behavioral

experiments (e.g., elevated plus maze, light/dark box). What could be the issue?

Answer:
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Dosage and Administration Route: Verify that the dose is within the effective range (10-30

mg/kg).[3][7] The route of administration (oral gavage vs. i.p. injection) can influence

pharmacokinetics.[7]

Timing of Behavioral Testing: Ensure that behavioral testing is conducted at a time point

consistent with the drug's peak plasma and brain concentrations (typically 1-4 hours post-

dose).[7][10]

Animal Strain: The behavioral response to psychoactive compounds can be strain-

dependent. For instance, BALB/c mice have shown sensitivity to SNAP 94847, while

effects were not observed in CD-1 mice under similar conditions.[11]

Habituation and Stress Levels: The baseline anxiety level of the animals can impact the

outcome. Ensure proper habituation to the testing room and handling procedures to

minimize confounding stress factors.

Issue 3: Unexpected Locomotor Activity

Question: My animals are showing hyperactivity after administration of SNAP 94847, which

is confounding my anxiety test results. Is this a known effect?

Answer: Yes, this is a documented effect. Chronic, but not acute, administration of SNAP

94847 (e.g., 20 mg/kg for 14-21 days) can lead to an exaggerated locomotor response.[4][5]

[6] This is thought to be related to a sensitization of dopamine D2/D3 receptors.[11] If you

are conducting acute studies, hyperactivity is less likely to be an issue.[9] For chronic

studies, it is important to have appropriate control groups to differentiate anxiolytic effects

from general hyperactivity.

Quantitative Data Summary
Table 1: In Vivo Efficacy of SNAP 94847 Hydrochloride in Rodent Models
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Species Model Dosage
Administr
ation
Route

Duration
Key
Anxiolyti
c Finding

Referenc
e

Mouse
Light/Dark

Box
20 mg/kg p.o.

Acute &

Chronic

(28 days)

Increased

time in the

light

compartme

nt

[8]

Mouse

Novelty-

Suppresse

d Feeding

20 mg/kg p.o.
Acute &

Chronic

Reduced

latency to

feed in a

novel

environme

nt

[8]

Rat
Elevated

Plus Maze

Not

Specified
Intranasal Acute

Decreased

time in

closed

arms

[12][13]

Rat
Forced

Swim Test

3, 10, 30

mg/kg
p.o. Acute

Decreased

immobility

time

(antidepres

sant-like)

[2]

Rat

Social

Interaction

Test

Not

Specified

Not

Specified
Acute

Increased

social

interaction

time

[7]

Table 2: Pharmacokinetic Properties of SNAP 94847
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Parameter Value Species Administration Reference

Bioavailability 59% Rat 10 mg/kg p.o. [4][5][6]

Half-life (t½) 5.2 hours Rat 10 mg/kg p.o. [4][5][6]

Plasma

Clearance
4.2 L/hr/kg Rat 10 mg/kg p.o. [4][5][6]

Brain to Plasma

Ratio

2.3 (at 4h post-

dose)
Not Specified Oral [7][10]

Experimental Protocols
Protocol 1: Elevated Plus Maze (EPM) for Anxiolytic Activity

Apparatus: A plus-shaped maze with two open arms and two closed arms, elevated from the

floor.

Acclimation: Allow animals to acclimate to the testing room for at least 60 minutes before the

test.

Drug Administration: Administer SNAP 94847 hydrochloride (e.g., 10-30 mg/kg, p.o.) or

vehicle 60 minutes prior to testing.

Procedure:

Place the animal in the center of the maze, facing an open arm.

Allow the animal to explore the maze for 5 minutes.

Record the time spent in the open arms and closed arms, and the number of entries into

each arm using an automated tracking system.

Data Analysis: An anxiolytic effect is indicated by a significant increase in the time spent in

and/or the number of entries into the open arms compared to the vehicle-treated group.

Protocol 2: Light/Dark Box Test
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Apparatus: A box divided into a small, dark compartment and a large, brightly illuminated

compartment, with an opening connecting the two.

Acclimation: As in the EPM protocol.

Drug Administration: Administer SNAP 94847 hydrochloride or vehicle as described above.

Procedure:

Place the animal in the dark compartment and start the timer.

Allow the animal to explore the box for 5-10 minutes.

Record the time spent in the light compartment and the number of transitions between the

two compartments.

Data Analysis: An anxiolytic effect is demonstrated by a significant increase in the time spent

in the light compartment.[8]
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MCHR1 signaling and SNAP 94847 antagonism.
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Workflow for an acute anxiolytic study.
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Troubleshooting logic for unexpected results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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